Cas no 7784-23-8 (Aluminium iodide)

• Product Name: Aluminium iodide
• CAS No: 7784-23-8
• MF: AlI₃
• MW: 407.694955825806
• MDL: MFCD00003427
• CID: 47853
• PubChem ID: 24865636
• Update Time: 2025-05-25

Aluminium iodide Chemical and Physical Properties

Names and Identifiers

• Aluminium iodide
• Aluminum iodide
• triiodoalumane
• Aluminum triiodide
• Aluminum(III) iodide
• Aluminumiodide
• Aluminum Iodide, Ultra Dry (Metals Basis)
• Aluminum iodide (AlI3)
• L903Z8J9VR
• DTXSID0064838
• Aluminum iodide, anhydrous, powder, 99.999% trace metals basis
• 7784-23-8
• Aluminum iodide, 95%
• Q159096
• Aluminum iodide, technical grade, 95%
• Aluminum iodide 99.999% (metals basis)
• AKOS015902522
• CS-0111504
• Aluminum iodide, ultra dry, 99.998% (metals basis)
• 18898-35-6
• Aluminium Iodatum
• AlI3
• EINECS 232-054-8
• MFCD00003427
• UNII-L903Z8J9VR
• SY061296

• MDL： MFCD00003427
• Inchi： 1S/Al.3HI/h;3*1H/q+3;;;/p-3
• InChI Key： CECABOMBVQNBEC-UHFFFAOYSA-K
• SMILES： I[Al](I)I

Computed Properties

• Exact Mass: 407.69500
• Monoisotopic Mass: 407.695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless crystals
• Density: 3.98 g/mL at 25 °C(lit.)
• Melting Point: 191 °C (lit.)
• Boiling Point: 360 °C(lit.)
• Flash Point: 360°C
• Solubility: Soluble in alcohol, ether, carbon disulfide
• Water Partition Coefficient: Soluble in water, alcohol and ether.
• Stability/Shelf Life: Stable, but light and air-sensitive. Reacts violently with water. Incompatible with aqueous solutions, moisture, strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.65710
• Merck: 14,346
• Vapor Pressure: 1 mmHg ( 178 °C)
• Sensitiveness: Moisture Sensitive

Aluminium iodide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34-42/43
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R14; R34; R40; R42/43
• Packing Group：II
• Safety Term：8
• Storage Condition：Moisture Sensitive. Light Sensitive. Store under Nitrogen. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal salts Post-transition metal iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminium iodide

Recent Advances in the Application of Aluminium Iodide (CAS 7784-23-8) in Chemical and Biomedical Research

Aluminium iodide (CAS 7784-23-8) has recently garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. This compound, known for its Lewis acidity and catalytic capabilities, has been explored in various synthetic and medicinal chemistry contexts. Recent studies have highlighted its potential in organic synthesis, material science, and even as a therapeutic agent, making it a subject of intense investigation.

One of the most notable advancements involves the use of aluminium iodide as a catalyst in organic transformations. Researchers have demonstrated its efficacy in facilitating Friedel-Crafts alkylation and acylation reactions, which are pivotal in the synthesis of complex organic molecules. The compound's ability to activate carbon-halogen bonds under mild conditions has opened new avenues for the development of environmentally friendly synthetic protocols.

In the realm of material science, aluminium iodide has been employed in the preparation of advanced materials, including metal-organic frameworks (MOFs) and nanocomposites. Its role as a precursor in the synthesis of aluminium-based materials has been particularly noteworthy, with studies showcasing improved thermal stability and catalytic performance in these systems. These findings have significant implications for industries ranging from energy storage to environmental remediation.

From a biomedical perspective, recent research has explored the potential therapeutic applications of aluminium iodide. Preliminary studies suggest that it may exhibit antimicrobial properties, particularly against drug-resistant bacterial strains. Additionally, its use in radiopharmaceuticals for diagnostic imaging has been investigated, with promising results in terms of stability and imaging contrast. However, further studies are required to fully elucidate its safety and efficacy in clinical settings.

Despite these advancements, challenges remain in the large-scale production and application of aluminium iodide. Issues such as moisture sensitivity and handling precautions necessitate careful consideration in industrial and laboratory settings. Future research directions may focus on developing more stable derivatives or novel formulations to overcome these limitations while maximizing the compound's utility.

In conclusion, aluminium iodide (CAS 7784-23-8) continues to be a compound of great interest in chemical and biomedical research. Its diverse applications, from catalysis to potential therapeutic uses, underscore its importance in advancing scientific knowledge and technological innovation. As research progresses, we can anticipate further breakthroughs that will expand its role in these fields.